2-(1,3-Benzothiazol-2-yl)-4-[(E)-C-methyl-N-(4-methylpiperazin-1-yl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
2-(1,3-Benzothiazol-2-yl)-4-[(E)-C-methyl-N-(4-methylpiperazin-1-yl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
5925-53-1
VCID:
VC0430330
InChI:
InChI=1S/C18H19F3N6OS/c1-11(23-26-9-7-25(2)8-10-26)14-15(18(19,20)21)24-27(16(14)28)17-22-12-5-3-4-6-13(12)29-17/h3-6,24H,7-10H2,1-2H3/b23-11+
SMILES:
CC(=NN1CCN(CC1)C)C2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F
Molecular Formula:
C18H19F3N6OS
Molecular Weight:
424.4g/mol
2-(1,3-Benzothiazol-2-yl)-4-[(E)-C-methyl-N-(4-methylpiperazin-1-yl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
CAS No.: 5925-53-1
Main Products
VCID: VC0430330
Molecular Formula: C18H19F3N6OS
Molecular Weight: 424.4g/mol
![2-(1,3-Benzothiazol-2-yl)-4-[(E)-C-methyl-N-(4-methylpiperazin-1-yl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one - 5925-53-1](/images/no_structure.jpg)
| CAS No. | 5925-53-1 |
|---|---|
| Product Name | 2-(1,3-Benzothiazol-2-yl)-4-[(E)-C-methyl-N-(4-methylpiperazin-1-yl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one |
| Molecular Formula | C18H19F3N6OS |
| Molecular Weight | 424.4g/mol |
| IUPAC Name | 2-(1,3-benzothiazol-2-yl)-4-[(E)-C-methyl-N-(4-methylpiperazin-1-yl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one |
| Standard InChI | InChI=1S/C18H19F3N6OS/c1-11(23-26-9-7-25(2)8-10-26)14-15(18(19,20)21)24-27(16(14)28)17-22-12-5-3-4-6-13(12)29-17/h3-6,24H,7-10H2,1-2H3/b23-11+ |
| Standard InChIKey | UEPZFYVUMGXXSH-FOKLQQMPSA-N |
| SMILES | CC(=NN1CCN(CC1)C)C2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F |
| Last Modified | Aug 20 2021 |
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